(4,4,4-Trifluoro-2-nitrobut-2-enyl)benzene

Specification

• CAS No.: 1344842-98-3
• Molecular Formula: C10H8F3NO2
• Molecular Weight: 231.17 g/mol
• IUPAC Name: (4,4,4-trifluoro-2-nitrobut-2-enyl)benzene
• Standard InChI: InChI=1S/C10H8F3NO2/c11-10(12,13)7-9(14(15)16)6-8-4-2-1-3-5-8/h1-5,7H,6H2
• Standard InChI Key: FAJNVDOPPGHBBH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC(=CC(F)(F)F)[N+](=O)[O-]
• Canonical SMILES: C1=CC=C(C=C1)CC(=CC(F)(F)F)[N+](=O)[O-]

Introduction

Structure and Basic Properties

Molecular Structure and Identification

(4,4,4-Trifluoro-2-nitrobut-2-enyl)benzene is an organic compound characterized by its distinctive structure featuring a trifluoromethyl group and a nitro group attached to a butene moiety connected to a benzene ring. This combination of functional groups creates a molecule with interesting chemical properties and reactivity patterns. The compound can exist in both E and Z configurations, with the Z-isomer being more commonly documented in chemical databases.

Table 1: Basic Identification Parameters

Parameter	Value
Molecular Formula	C₁₀H₈F₃NO₂
Molecular Weight	231.17 g/mol
CAS Number	1344842-98-3
MDL Number	MFCD16858377
InChIKey	FAJNVDOPPGHBBH-CLFYSBASSA-N (Z-isomer)
SMILES	C1=CC=C(C=C1)C/C(=C/C(F)(F)F)/N+[O-] (Z-isomer)

The compound contains several key functional groups that define its chemical behavior:

• A trifluoromethyl group (CF₃) providing lipophilicity and metabolic stability

• A nitro group (NO₂) that serves as a versatile synthetic handle

• A carbon-carbon double bond enabling stereochemistry and further functionalization

• A benzyl moiety contributing to specific reactivity patterns and physical properties

Physical and Spectroscopic Properties

The physical properties of (4,4,4-Trifluoro-2-nitrobut-2-enyl)benzene reflect its molecular structure and functional group composition. While limited experimental data is available in the literature, predicted properties provide valuable insights into its behavior.

Table 2: Predicted Collision Cross Section Data

Adduct	m/z	Predicted CCS (Ų)
[M+H]⁺	232.05800	143.0
[M+Na]⁺	254.03994	152.2
[M+NH₄]⁺	249.08454	148.3
[M+K]⁺	270.01388	149.8
[M-H]⁻	230.04344	140.9
[M+Na-2H]⁻	252.02539	147.3
[M]⁺	231.05017	143.3
[M]⁻	231.05127	143.3

These collision cross-section values are particularly valuable for analytical purposes, especially in ion mobility spectrometry and mass spectrometry applications, providing a means for identification and characterization of the compound in complex mixtures.

Synthetic Approaches and Preparation Methods

Related Synthetic Methodologies

Insights from related compounds suggest possible synthetic approaches. For instance, processes described for the preparation of 4-nitro-2-(trifluoromethyl)-1-(1-nitroethyl)-benzene involve the reaction of precursor compounds with nitroethane in the presence of a base. Similar strategies might be applicable for (4,4,4-Trifluoro-2-nitrobut-2-enyl)benzene synthesis.

The preparation of trifluoromethyl-containing compounds often requires specialized reagents and conditions due to the unique properties of the CF₃ group. Recent advances in trifluoromethylation chemistry, including the use of nucleophilic, electrophilic, and radical trifluoromethylation reagents, provide potential pathways for synthesizing this compound.

Chemical Reactivity and Functional Group Behavior

Reactivity Profile

The chemical reactivity of (4,4,4-Trifluoro-2-nitrobut-2-enyl)benzene is governed by its three main functional groups, each contributing distinct reactivity patterns:

• Trifluoromethyl Group: The CF₃ group is generally inert to most chemical transformations but contributes significantly to the electronic properties of the molecule. It increases the acidity of adjacent hydrogen atoms and affects the electron density distribution throughout the molecule.

• Nitro Group: The nitro functionality serves as an excellent electron-withdrawing group, activating the molecule toward nucleophilic additions. It can also be reduced to an amino group, opening pathways for further functionalization.

• Carbon-Carbon Double Bond: The alkene moiety can participate in various addition reactions, including hydrogenation, halogenation, and cycloadditions.

• Benzyl Group: The benzyl position is relatively activated toward radical reactions and can participate in various substitution and elimination processes.

Applications in Chemical Research and Development

Synthetic Intermediates in Pharmaceutical Chemistry

(4,4,4-Trifluoro-2-nitrobut-2-enyl)benzene and similar compounds have potential applications as building blocks for pharmaceutically relevant molecules. The trifluoromethyl group is particularly valuable in medicinal chemistry for several reasons:

• Increased lipophilicity, improving membrane permeability

• Enhanced metabolic stability compared to non-fluorinated analogs

• Altered hydrogen bonding properties affecting target binding

• Increased bioavailability of resulting drug candidates

The nitro group and carbon-carbon double bond provide handles for further diversification, enabling the synthesis of complex drug-like molecules with specific pharmacological properties.

Comparison with Related Compounds

Structural Analogs and Functional Derivatives

Several related compounds share structural similarities with (4,4,4-Trifluoro-2-nitrobut-2-enyl)benzene, providing comparative insights into its chemical behavior and properties.

Table 3: Comparison with Related Compounds

Compound	Structure Similarity	Key Differences
4-Nitro-α,α,α-trifluorotoluene	Contains CF₃ and NO₂ groups	Lacks double bond
2,4,6-Trifluoronitrobenzene	Contains fluorine and NO₂ groups	Different fluorine pattern
1,2,3-Trifluoro-4-nitrobenzene	Contains fluorine and NO₂ groups	No CF₃ group
4,4,4-Trifluoro-2-butanol	Contains CF₃ group	Contains OH instead of NO₂

The comparison illustrates how subtle structural differences can lead to significant variations in physical properties, reactivity patterns, and potential applications.

Spectroscopic Characterization and Analytical Methods

Mass Spectrometry

The mass spectrometric behavior of (4,4,4-Trifluoro-2-nitrobut-2-enyl)benzene is characterized by specific fragmentation patterns related to its structural features. The molecular ion [M]⁺ at m/z 231.05017 and various adduct ions provide distinctive markers for identification. Common fragmentations would likely involve:

• Loss of NO₂ (46 Da)

• Cleavage of the CF₃ group (69 Da)

• Benzyl fragmentation patterns

• Rearrangements specific to nitro-containing compounds

Nuclear Magnetic Resonance Spectroscopy

NMR spectroscopy would reveal characteristic signals for (4,4,4-Trifluoro-2-nitrobut-2-enyl)benzene:

• ¹H NMR would display signals for the aromatic protons (7-8 ppm), the olefinic proton (likely 6-7 ppm), and the benzyl methylene protons (3-4 ppm)

• ¹³C NMR would show the characteristic quartet for the CF₃ carbon due to C-F coupling

• ¹⁹F NMR would display a signal for the CF₃ group (typically around -60 to -70 ppm)

• 2D NMR techniques would help confirm the structural connectivity and stereochemistry

These spectroscopic characteristics provide powerful tools for structure elucidation and purity assessment.